Cas no 2241138-53-2 (2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]-)

• Product Name: 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]-
• CAS No: 2241138-53-2
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 5241767
• Update Time: 2025-06-14

2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]-

• Inchi： 1S/C14H16N4O/c1-18-9-10(8-17-18)11-4-2-3-5-12(11)13-14(19)16-7-6-15-13/h2-5,8-9,13,15H,6-7H2,1H3,(H,16,19)
• InChI Key： CCECYDJSOUWRQY-UHFFFAOYSA-N
• SMILES： N1CCNC(C2=CC=CC=C2C2=CN(C)N=C2)C1=O

Additional information on 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]-

Comprehensive Overview of 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]- (CAS No. 2241138-53-2)

The compound 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]- (CAS No. 2241138-53-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, featuring a piperazinone core linked to a 1-methyl-1H-pyrazol-4-yl phenyl moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. This compound's structural features position it as a valuable scaffold for designing novel bioactive agents. Its drug-like properties, including favorable lipophilicity and molecular weight, contribute to its growing popularity among medicinal chemists exploring treatments for chronic diseases and inflammatory conditions.

The synthesis of 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]- typically involves multi-step organic reactions, with careful consideration given to yield optimization and purity enhancement. Current literature suggests various synthetic routes employing palladium-catalyzed cross-coupling reactions, which are widely used in modern pharmaceutical manufacturing. These methods align with the industry's focus on green chemistry principles and atom economy.

From a structure-activity relationship (SAR) perspective, the compound's piperazinone ring provides hydrogen bonding capabilities, while the aryl-pyrazole segment contributes to π-π stacking interactions with biological targets. This dual functionality makes it particularly interesting for researchers investigating protein-ligand interactions and molecular docking studies. Computational chemists frequently include similar structures in their virtual screening protocols when searching for new lead compounds.

The pharmacological potential of CAS 2241138-53-2 extends to several therapeutic areas currently receiving substantial research funding. These include neurodegenerative disorders, metabolic syndromes, and autoimmune diseases - all representing significant unmet medical needs. The compound's ability to potentially modulate cell signaling pathways makes it relevant to cutting-edge research in cancer immunotherapy and age-related pathologies.

Analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods ensure proper structural elucidation and purity assessment, which are critical for reliable biological evaluation. The growing emphasis on quality by design (QbD) in pharmaceutical development further underscores the importance of rigorous analytical protocols for compounds like this.

In the context of intellectual property landscape, derivatives of 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]piperazin-2-one have appeared in numerous patent applications, particularly those related to central nervous system (CNS) disorders and metabolic disease treatments. This reflects the compound's versatility as a pharmacophore and the pharmaceutical industry's ongoing interest in such chemical entities.

From a commercial perspective, the availability of 2241138-53-2 through specialty chemical suppliers has increased in recent years, responding to growing demand from contract research organizations (CROs) and academic laboratories. The compound is typically offered with comprehensive certificates of analysis (CoA), meeting the stringent requirements of modern drug discovery programs that emphasize reproducibility and data integrity.

Future research directions for this compound class may explore its potential in combination therapies or as part of drug conjugates. The rise of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies presents exciting opportunities for molecules with this structural profile. Additionally, its application in diagnostic imaging probes represents another promising avenue, given the increasing importance of theranostics in modern medicine.

Environmental and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of 2-Piperazinone, 3-[2-(1-methyl-1H-pyrazol-4-yl)phenyl]- remain active areas of investigation. Current in silico predictions suggest favorable characteristics, but comprehensive in vitro and in vivo studies are needed to fully evaluate its pharmacokinetic profile. This aligns with the pharmaceutical industry's heightened focus on translational research and early safety assessment.

The scientific community continues to explore novel derivatives of this compound, investigating modifications to its piperazinone core and aryl substituents to optimize target selectivity and therapeutic index. Such structure-activity studies contribute valuable data to cheminformatics databases, supporting the development of better predictive models for drug discovery. This compound's journey from chemical probe to potential clinical candidate exemplifies the iterative nature of modern pharmaceutical research.